![molecular formula C7H8ClN3 B1479929 1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole CAS No. 2092284-38-1](/img/structure/B1479929.png)
1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole
Overview
Description
1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole is a chemical compound with the empirical formula C5H7ClN2 . It is a halogenated heterocycle .
Synthesis Analysis
The synthesis of 1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole involves the reaction of 4-bromopyrazole with 2-chloroethyl compounds . A regioselective synthesis of 5-chloro-1-vinyl- and 3-alkenyl-5-chloro-1H-pyrazoles has been reported, where the reaction of 2,2-dichlorovinyl ketones with 2-(hydroxyethyl)hydrazine led to the formation of 3-substituted 5-chloro-1-(2-hydroxyethyl)-1H-pyrazoles .Chemical Reactions Analysis
The selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles has been reported .Scientific Research Applications
Green Chemistry Synthesis
The compound is utilized in green chemistry protocols, which emphasize environmentally friendly synthesis methods. These include water-based synthesis, avoiding harmful solvents, and employing green catalysts. The pyrazole ring, a core structure in this compound, is synthesized using eco-friendly approaches due to its significance in various applications .
Medicinal Chemistry
In medicinal chemistry, the pyrazole moiety is a common scaffold for drug discovery. It’s involved in creating compounds with potential therapeutic effects. The versatility of the pyrazole ring allows for the development of novel medications with improved efficacy and reduced side effects .
Agrochemistry
This compound finds applications in agrochemistry for the development of new pesticides and herbicides. The pyrazole ring’s reactivity and stability make it an excellent candidate for creating compounds that can protect crops from pests and diseases .
Coordination Chemistry
In coordination chemistry, “1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole” can act as a ligand to form complexes with various metals. These complexes are studied for their unique properties and potential applications in catalysis and materials science .
Organometallic Chemistry
The compound is also significant in organometallic chemistry, where it can be used to synthesize new organometallic compounds. These compounds are crucial for catalytic processes and the development of new materials .
Synthetic Organic Chemistry
As a building block in synthetic organic chemistry, this compound is used to create a wide array of pyrazole derivatives. These derivatives are valuable for their pharmacological properties and are often used in the synthesis of bioactive molecules .
Safety and Hazards
The safety data sheet for similar compounds like 1-(2-Chloroethyl)pyrrolidine hydrochloride indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, respiratory irritation, and could be harmful if swallowed or inhaled .
Mechanism of Action
Target of Action
Pyrazole derivatives, which include 1-(2-chloroethyl)-1h-imidazo[1,2-b]pyrazole, are known to interact with various biological targets due to their diverse pharmacological effects .
Mode of Action
Pyrazole derivatives have been reported to exhibit a wide range of biological activities, suggesting that they may interact with their targets in multiple ways .
Biochemical Pathways
Pyrazole derivatives are known to influence various biochemical pathways, indicating that 1-(2-chloroethyl)-1H-imidazo[1,2-b]pyrazole could potentially affect multiple pathways .
Result of Action
Given the diverse biological activities of pyrazole derivatives, it can be inferred that 1-(2-chloroethyl)-1h-imidazo[1,2-b]pyrazole may induce a variety of molecular and cellular effects .
properties
IUPAC Name |
1-(2-chloroethyl)imidazo[1,2-b]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN3/c8-2-4-10-5-6-11-7(10)1-3-9-11/h1,3,5-6H,2,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZMKMZHEABVJEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC=N2)N1CCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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